Cas no 2532-06-1 (Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)-)

2532-06-1 structure
Product name:Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)-
Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)-
- 2532-06-1
- SCHEMBL11211293
- N-(Benzenesulfonyl)-N-methylbenzenesulfonamide
- DTXSID10634294
-
- Inchi: InChI=1S/C13H13NO4S2/c1-14(19(15,16)12-8-4-2-5-9-12)20(17,18)13-10-6-3-7-11-13/h2-11H,1H3
- InChI Key: DOORLMZWXWAASK-UHFFFAOYSA-N
- SMILES: CN(S(=O)(=O)C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 311.02869
- Monoisotopic Mass: 311.02860024g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.3Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 71.52
Benzenesulfonamide, N-methyl-N-(phenylsulfonyl)- Related Literature
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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